5-ethoxy-1H-indole-2-carbohydrazide

• IUPAC Name: 5-ethoxy-1H-indole-2-carbohydrazide
• InChI: InChI=1S/C11H13N3O2/c1-2-16-8-3-4-9-7(5-8)6-10(13-9)11(15)14-12/h3-6,13H,2,12H2,1H3,(H,14,15)
• InChI Key: ONOLNCQRLCOPCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)NC(=C2)C(=O)NN
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• CAS No.: 30464-76-7

Description

5-Ethoxy-1H-indole-2-carbohydrazide is a chemical compound with the molecular formula C11H13N3O2 and a molecular weight of 219.25. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of this compound consists of 11 carbon atoms, 13 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a product for proteomics research. It should be stored at room temperature.

Scientific Research Applications

Pharmacological Activities

Indole derivatives, including those similar to 5-ethoxy-1H-indole-2-carbohydrazide, have been synthesized and evaluated for their pharmacological properties. For instance, Basavarajaiah and Mruthyunjayaswamy (2021) synthesized ethyl-3-oxo-3-{2-[(5-substituted-3-phenyl-1H-indol-2-yl) carbonyl] hydrazinyl} propanoates and further reacted them to yield compounds with anti-inflammatory and analgesic activities (Basavarajaiah & Mruthyunjayaswamy, 2021).

Crystal Structure Analysis

The crystal structure of related compounds, like those synthesized by reacting 5-methyl-7-nitro-1H-indole-2-carbohydrazide, provides insight into the molecular configuration and potential for hydrogen bonding and π–π interactions, which are crucial for understanding their biological activity (Errossafi et al., 2015).

Synthesis of Novel Compounds

New derivatives have been prepared using key intermediates like 1-(4-methoxybenzyl)-1H-indole-3-carbohydrazide, showing potential antineoplastic activity. These syntheses pave the way for the development of new drugs with specific therapeutic targets (Farghaly et al., 2012).

Antimicrobial and Antioxidant Activities

Compounds synthesized from indole-2-carbohydrazides have been screened for their antimicrobial activity, highlighting the versatility of indole derivatives in combating various microbial strains. Additionally, some of these compounds have shown promising antioxidant properties, further broadening their potential therapeutic applications (Basavarajaiah & Mruthyunjayaswamy, 2009).

Potential in Cancer Therapy

Derivatives have been evaluated for their cytotoxic activity against human cancer cell lines, with some showing more potent antiproliferative activity than standard drugs. This suggests the potential of indole-2-carbohydrazide derivatives in cancer therapy, offering a new avenue for drug development (Zhang et al., 2011).

Future Directions

Indole derivatives, including 5-ethoxy-1H-indole-2-carbohydrazide, have diverse biological activities and immense potential for further exploration for new therapeutic possibilities. Researchers are interested in synthesizing various scaffolds of indole for screening different pharmacological activities.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which include this compound, have a broad spectrum of biological activities and can bind with high affinity to multiple receptors . These receptors could potentially be the targets of 5-ethoxy-1H-indole-2-carbohydrazide.

Mode of Action

Indole derivatives are known to interact with their targets, causing changes that result in their biological effects . The exact nature of these interactions and changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Indole derivatives are known to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that this compound could have a range of molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

5-Ethoxy-1H-indole-2-carbohydrazide, like other indole derivatives, is likely to interact with a variety of enzymes, proteins, and other biomoleculesIndole derivatives are known to exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Cellular Effects

Indole derivatives have been shown to influence cell function in a variety of ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

Indole derivatives are known to exert their effects at the molecular level through a variety of mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression